N-[1-(5-Methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]-3-pyrazol-1-ylbenzamide

• IUPAC Name: N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]-3-pyrazol-1-ylbenzamide
• InChI: InChI=1S/C16H16N6OS/c1-11-19-20-16(24-11)21-9-13(10-21)18-15(23)12-4-2-5-14(8-12)22-7-3-6-17-22/h2-8,13H,9-10H2,1H3,(H,18,23)
• InChI Key: QZDDEMZJEWPWBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2CC(C2)NC(=O)C3=CC(=CC=C3)N4C=CC=N4
• Molecular Formula: C16H16N6OS
• Molecular Weight: 340.4 g/mol

Description

1,3,4-Thiadiazole is a five-membered heterocyclic compound containing two nitrogen atoms at positions 3 and 4 and sulfur at position 1. It has various biological activities including anticancer, antidiabetic, antihypertensive, anti-inflammatory, antiviral, and anti-microbial.

Synthesis Analysis

1,3,4-Thiadiazole derivatives can be synthesized using various methods. For instance, they can be formed via reactions of hydrazonoyl halides with potassium thiocyanate, thiosemicarbazide and its aryl derivatives, or carbon disulfide.

Molecular Structure Analysis

The molecular structure of a 1,3,4-thiadiazole derivative determines its requirement for various pharmacological activities. The presence of =N-C-S moiety and strong aromaticity of the ring are the requirements for low toxicity and in vivo stability.

Chemical Reactions Analysis

1,3,4-Thiadiazole derivatives can react with various compounds to form new derivatives. For example, the reaction of N-(4-nitrophenyl)acetohydrazonoyl bromide with 2-[(methylthio)carbonthioyl]hydrazones in absolute ethanol in the presence of triethylamine afforded the corresponding 1,3,4-thiadiazole derivatives.

Physical And Chemical Properties Analysis

1,3,4-Thiadiazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 3 and 4 and sulfur at position 1 with two double bonds. Due to the extra heteroatom, the inductive effect provides weak basicity to 1,3,4-thiadiazole that is affected by strong bases and exhibits ring cleavage in the presence of strong bases and acids, providing stability to the structure.

Future Directions

1,3,4-Thiadiazole derivatives have shown promise in various fields of medicinal chemistry due to their wide range of biological activities. Future research could focus on exploring new synthetic methods, studying their mechanisms of action in more detail, and developing new derivatives with improved pharmacological properties.